Cas no 948-32-3 (Benzene,1,2,4-tris(1-methylethyl)-)

• Product Name: Benzene,1,2,4-tris(1-methylethyl)-
• CAS No: 948-32-3
• MF: C₁₅H₂₄
• MW: 204.351064682007
• CID: 805950
• PubChem ID: 70359
• Update Time: 2025-04-19

Benzene,1,2,4-tris(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4-tris(1-methylethyl)-
• 1,2,4-tri(propan-2-yl)benzene
• 1,2,4-TRI-ISO-PROPYLBENZENE
• 1,2,4-triisopropyl-benzene
• 1,2,4-Triisopropylbenzol
• 1,2,5-triisopropylbenzene
• 1,2,4-Triisopropylbenzene
• 1,2,4-Tri-isopropylbenzene
• FT-0690808
• DTXSID3061342
• Benzene, 1,2,4-tris(1-methylethyl)-
• RWGMANKDYBWNNP-UHFFFAOYSA-N
• 1,2,4-tris(1-methylethyl)benzene
• (E)-4,4-(1,2-Diethyl-1,2-ethenediyl)bisphenolbis(dihydrogenphosphate)tetrasodiumsalt
• 948-32-3

• Inchi： 1S/C15H24/c1-10(2)13-7-8-14(11(3)4)15(9-13)12(5)6/h7-12H,1-6H3
• InChI Key： RWGMANKDYBWNNP-UHFFFAOYSA-N
• SMILES： C1(C=C(C=CC=1C(C)C)C(C)C)C(C)C

Computed Properties

• Exact Mass: 204.18800
• Monoisotopic Mass: 204.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5.3

Experimental Properties

• Density: 0.8574
• Melting Point: -0.02°C (estimate)
• Boiling Point: 244°C
• Flash Point: 96.4°C
• Refractive Index: 1.4896
• PSA: 0.00000
• LogP: 5.05680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids